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Compound of Interest

Compound Name: 3-Phenylpropyl cinnamate

Cat. No.: B086016 Get Quote

Essential guidance for the safe and compliant disposal of 3-Phenylpropyl cinnamate,

ensuring the safety of laboratory personnel and environmental protection.

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory safety and regulatory

compliance. This document provides a detailed, step-by-step procedure for the disposal of 3-
Phenylpropyl cinnamate, a combustible, solid organic compound commonly used as a

fragrance and flavoring agent. While not classified as a hazardous substance under the

Globally Harmonized System (GHS), adherence to proper disposal protocols is essential to

maintain a safe working environment and prevent environmental contamination.[1]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, a lab coat, and chemical-resistant gloves.

Handle 3-Phenylpropyl cinnamate in a well-ventilated area or under a fume hood to avoid

inhalation of any dust or vapors.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 3-Phenylpropyl
cinnamate, which are pertinent to its safe handling and disposal.
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Property Value

CAS Number 122-68-9[2][3]

Molecular Formula C18H18O2[1][2]

Molecular Weight 266.33 g/mol [1]

Appearance Colorless to pale yellow solid or liquid[4]

Odor Sweet, floral-fruity, balsamic[5]

Boiling Point 420.2°C at 760 mmHg[3]

Flash Point >100°C (>212°F)

Water Solubility Insoluble[2][5]

GHS Hazard Classification Not classified as hazardous[1]

Step-by-Step Disposal Protocol
The recommended disposal method for 3-Phenylpropyl cinnamate is through a licensed

chemical waste disposal contractor, typically involving incineration.[6][7] Do not dispose of this

chemical down the drain or in regular solid waste, as it is an organic substance and insoluble in

water.

Experimental Protocol for Waste Collection and Disposal:

Segregation:

Collect waste 3-Phenylpropyl cinnamate and any materials contaminated with it (e.g.,

weighing boats, gloves, filter paper) separately from other waste streams.

Designate a specific, sealed container for "Non-halogenated Solid Organic Waste."

Container Selection and Labeling:

Use a chemically compatible, leak-proof container with a secure lid. A high-density

polyethylene (HDPE) or glass container is suitable.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://scent.vn/en/pages/compound/3-phenylpropyl-cinnamate-3144
https://www.chemsrc.com/en/cas/122-68-9_918824.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylpropyl-cinnamate
https://scent.vn/en/pages/compound/3-phenylpropyl-cinnamate-3144
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylpropyl-cinnamate
https://www.thegoodscentscompany.com/data/rw1002221.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0393151.htm
https://www.chemsrc.com/en/cas/122-68-9_918824.html
https://scent.vn/en/pages/compound/3-phenylpropyl-cinnamate-3144
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0393151.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylpropyl-cinnamate
https://www.benchchem.com/product/b086016?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b086016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clearly label the container with "Waste 3-Phenylpropyl Cinnamate" and the date

accumulation started. Ensure the label is legible and securely affixed.

Accumulation in the Laboratory:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the container closed at all times, except when adding waste.

Ensure the storage area is away from sources of ignition, as the material is combustible.

Request for Disposal:

Once the container is full, or if the waste has been accumulated for a period defined by

your institution's policy (typically not exceeding one year), arrange for pickup by your

institution's Environmental Health and Safety (EHS) department or a contracted chemical

waste disposal service.

Follow your institution's specific procedures for requesting a waste pickup, which may

involve an online form or a direct call to the EHS office.

Documentation:

Maintain a log of the chemical waste generated, including the name of the chemical,

quantity, and date of disposal request. This is good laboratory practice and may be

required for regulatory compliance.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 3-Phenylpropyl cinnamate.
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Disposal Workflow for 3-Phenylpropyl Cinnamate

Start: Waste 3-Phenylpropyl Cinnamate Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Assess Waste Type
(Solid, Contaminated Materials)

Collect in a Designated
'Non-halogenated Solid Organic Waste'

Container

Label Container Clearly:
'Waste 3-Phenylpropyl Cinnamate'

and Accumulation Start Date

Store in a Designated
Satellite Accumulation Area

Container Full or
Accumulation Time Limit Reached?

No

Request Pickup by
EHS or Licensed Waste Contractor

Yes

Document Waste Disposal
(Logbook/Electronic Record)

End: Proper Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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